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Introduction
Iron (Fe) is a critical element in numerous geological and cosmochemical processes. It

possesses four stable isotopes: ⁵⁴Fe (5.845%), ⁵⁶Fe (91.754%), ⁵⁷Fe (2.1191%), and ⁵⁸Fe

(0.2919%)[1][2]. As the most abundant isotope, Iron-56 (⁵⁶Fe) serves as a powerful tracer for

understanding a wide range of phenomena, from planetary formation and differentiation to

biological and redox processes on Earth[1][3][4][5]. Advances in mass spectrometry,

particularly Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), have

enabled high-precision measurements of iron isotope ratios, unlocking new frontiers in

geochemistry and cosmochemistry[2][4][6][7]. This document provides detailed application

notes and experimental protocols for the use of ⁵⁶Fe in these fields.

Application Notes
Geochemistry
The isotopic composition of iron in terrestrial materials provides insights into a variety of

geological processes. The primary applications in geochemistry include:

Tracing Redox Processes: Iron's geochemistry is highly sensitive to changes in oceanic

redox conditions[8][9]. Isotopic fractionation of iron is pronounced in redox-driven

processes[9]. For instance, microbial dissimilatory iron reduction (DIR) can lead to significant

isotopic fractionation, producing some of the largest natural variations in stable iron
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isotopes[7]. The partial oxidation of Fe(II) results in the enrichment of heavy isotopes in the

resulting Fe(III) precipitates[8]. This makes ⁵⁶Fe a valuable tool for reconstructing paleo-

redox conditions and understanding the biogeochemical cycling of iron[8][9][10].

Investigating Magmatic Processes: Igneous rocks and minerals can exhibit variations in their

iron isotopic compositions, providing clues about their formation and evolution[1]. For

example, the process of partial melting can lead to isotopic fractionation between the

resulting magma and the residual solid[11]. By analyzing the δ⁵⁶Fe values of different

igneous rocks, researchers can investigate processes such as magma differentiation and

crust-mantle interactions[11][12].

Understanding Hydrothermal Systems: In modern hydrothermal systems, vented fluids often

have δ⁵⁶Fe values lower than those of igneous rocks. This depletion is attributed to the

formation of minerals like amphibole and pyrite, which are enriched in ⁵⁶Fe[9][13]. Studying

the iron isotope composition of minerals and fluids in these systems helps to elucidate fluid-

rock interaction and ore formation processes[7][9].

Environmental Geochemistry: Iron isotopes are increasingly used to trace the sources and

cycling of iron in modern environments. This includes tracking iron from continental runoff,

atmospheric dust, and hydrothermal vents into the oceans[12]. As iron is an essential

micronutrient that can limit primary productivity in the oceans, understanding its sources and

biogeochemical cycling is crucial for climate and oceanographic studies[1].

Cosmochemistry
The study of iron isotopes in extraterrestrial materials, such as meteorites, provides

fundamental insights into the formation and early history of the solar system[2][14]. Key

applications in cosmochemistry include:

Tracing Planetary Accretion and Differentiation: Nucleosynthetic isotope variations among

solar system objects can be used to trace the source of material that formed the terrestrial

planets[15]. The iron isotope composition of meteorites, which are remnants of early

planetary bodies, helps to constrain models of planetary accretion and core formation[15]

[16]. For example, the distinct iron isotopic signatures of different meteorite groups can be

explained by processes such as core crystallization in their parent bodies[16].
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Investigating Early Solar System Processes: The isotopic composition of iron in chondrites,

which are primitive meteorites, provides a reference for the bulk solar system

composition[15]. Variations in the ⁵⁶Fe abundance in different meteorite components, such

as chondrules and calcium-aluminum-rich inclusions (CAIs), can reveal details about

condensation, evaporation, and melting processes in the early solar nebula[17][18].

Nucleosynthesis and Stellar Evolution: While ⁵⁶Fe is a stable isotope, the study of the decay

products of the short-lived radionuclide ⁶⁰Fe in meteorites provides evidence for

nucleosynthetic processes in massive stars that pre-dated the formation of our solar

system[2][14]. The presence of excess ⁶⁰Ni, the daughter product of ⁶⁰Fe, in certain

meteorites indicates that ⁶⁰Fe was present in the early solar system, offering clues about the

stellar environment in which the solar system formed[2][14].

Data Presentation
The following tables summarize representative δ⁵⁶Fe values for various geological and

cosmochemical materials. The δ⁵⁶Fe value represents the permil (‰) deviation of the ⁵⁶Fe/⁵⁴Fe

ratio of a sample relative to a standard reference material (IRMM-014).

Table 1: δ⁵⁶Fe Values of Terrestrial Geological Reference Materials

Reference Material Rock Type
δ⁵⁶Fe (‰) vs.
IRMM-014

Reference

BCR-2 Basalt 0.07 ± 0.03 [19]

BHVO-2 Basalt 0.09 ± 0.07 [19]

AGV-2 Andesite 0.10 ± 0.11 [19]

IF-G Bulk Digestion +0.64 ± 0.06 [20]

GSR-3 Basalt 0.12 ± 0.04 [20]

Table 2: δ⁵⁶Fe Values of Meteorites and Their Components
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Meteorite/Compone
nt

Type Mean δ⁵⁶Fe (‰) Reference

CI Chondrite (Ivuna)
Carbonaceous

Chondrite
-0.01 ± 0.03 [15]

CM Chondrite
Carbonaceous

Chondrite
0.04 ± 0.03 [15]

CO Chondrite
Carbonaceous

Chondrite
0.02 ± 0.02 [15]

CV Chondrite
Carbonaceous

Chondrite
0.03 ± 0.03 [15]

Ordinary Chondrites 0.02 ± 0.04 [15]

Enstatite Chondrites -0.01 ± 0.04 [15]

Pallasite (Olivine) Stony-Iron Meteorite
Indistinguishable from

bulk metal
[21]

Pallasite (Troilite) Stony-Iron Meteorite ≈ -0.25 [21]

Pallasite

(Schreibersite)
Stony-Iron Meteorite ≈ +0.2 [21]

Experimental Protocols
The high-precision measurement of iron isotope ratios is predominantly carried out using Multi-

Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)[4][7][22]. The following

protocol is a generalized procedure synthesized from various sources for the isotopic analysis

of iron in geological and cosmochemical samples.

Protocol 1: Sample Preparation and Iron Purification
Sample Digestion:

Accurately weigh approximately 100 mg of powdered whole-rock or meteorite sample into

a clean Savillex® PFA vial.
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Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids. A common ratio is

3:1 HF:HNO₃.

Seal the vials and place them on a hotplate at approximately 120°C for 48 hours or until

complete dissolution is achieved.

Evaporate the acid mixture to dryness on the hotplate.

Add concentrated HNO₃ and evaporate to dryness again to remove any remaining

fluorides. Repeat this step if necessary.

Dissolve the final residue in a known volume of 6 M hydrochloric acid (HCl).

Iron Purification by Anion Exchange Chromatography:

Prepare chromatography columns with a suitable anion exchange resin (e.g., AG-MP1

resin)[19].

Pre-clean the resin with high-purity water and acids.

Condition the column with 6 M HCl.

Load the dissolved sample onto the column.

Elute the matrix elements with 6 M HCl. Iron will be retained on the resin.

Elute the purified iron fraction with 0.5 M HCl.

Collect the iron-containing fraction in a clean Savillex® vial.

Evaporate the collected fraction to dryness and redissolve in a small volume of dilute

HNO₃ (e.g., 0.3 M) for mass spectrometric analysis[19].

Protocol 2: MC-ICP-MS Analysis
Instrument Setup and Tuning:

Use a high-resolution MC-ICP-MS instrument (e.g., Thermo Scientific™ Neoma™ or Nu

Sapphire) to resolve isobaric interferences, such as ⁴⁰Ar¹⁶O⁺ on ⁵⁶Fe⁺[6][23].
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Alternatively, a collision cell-equipped MC-ICP-MS can be used to reduce argon-based

interferences[24].

Introduce a tuning solution containing elements of known isotopic composition to optimize

instrument parameters such as gas flows, lens settings, and detector gains.

Perform a peak shape and mass calibration check to ensure flat-topped peaks and

accurate mass alignment[6].

Sample Introduction:

Introduce the purified iron samples, dissolved in dilute HNO₃, into the plasma using a

sample introduction system, which may include a nebulizer and a spray chamber. For high

sensitivity, a desolvating nebulizer system can be used[4][23].

Data Acquisition:

Measure the ion beams of the iron isotopes (⁵⁴Fe, ⁵⁶Fe, ⁵⁷Fe, and ⁵⁸Fe) simultaneously

using a Faraday cup array.

Employ a standard-sample bracketing technique to correct for instrumental mass

fractionation[19][24]. This involves measuring a standard of known isotopic composition

(e.g., IRMM-014) before and after each sample measurement.

Perform on-peak blank corrections using the dilute HNO₃ solution[19].

A typical data collection might involve 25-75 cycles with an integration time of 4-8 seconds

per cycle[19][23].

Data Processing:

Calculate the raw isotope ratios for each measurement.

Correct for instrumental mass bias using the bracketing standards.

Express the final iron isotopic composition as δ⁵⁶Fe in permil (‰) relative to the IRMM-014

standard using the following equation: δ⁵⁶Fe (‰) = [ ( (⁵⁶Fe/⁵⁴Fe)sample / (⁵⁶Fe/

⁵⁴Fe)IRMM-014 ) - 1 ] * 1000
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Mandatory Visualization
Diagrams
The following diagrams illustrate the experimental workflow for iron isotope analysis and the

logical relationships in the application of ⁵⁶Fe in geochemistry and cosmochemistry.
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Caption: Experimental workflow for high-precision iron isotope analysis.
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Caption: Applications of Iron-56 in Geochemistry and Cosmochemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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